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Compound of Interest

Compound Name: Prenyl salicylate

Cat. No.: B1220626

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance benchmark of Prenyl salicylate against
key alternatives in the perfumery industry: Isoamyl salicylate, Benzyl salicylate, and Hexyl
salicylate. The following sections detail their olfactory profiles, quantitative performance data,
and standardized experimental protocols for evaluation, offering a scientific basis for
formulation decisions.

Olfactory Profile and Performance Characteristics

Prenyl salicylate is a versatile aroma chemical prized for its unique floral-balsamic and slightly
woody character. It is often utilized to impart warmth, diffusion, and longevity to a variety of
fragrance compositions.[1] Its performance is benchmarked against other commonly used
salicylates, each offering distinct nuances to the perfumer's palette.
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Prenyl Isoamyl Benzyl Hexyl
Property ] . . .
Salicylate Salicylate Salicylate Salicylate
CAS Number 68555-58-8 87-20-7 118-58-1 6259-76-3
Molecular Weight
206.24 208.25 228.24 222.28
(g/mol)
Sweet,
Floral-balsamic, ) Faint, sweet-
herbaceous, Faint, sweet,
sweet, herbal, ) ) herbaceous,
] ) floral with clover-  floral, balsamic, ]
Odor Profile slightly woody, floral with green

green, metallic

like facets and

subtle honey

slightly spicy.[3]
[41[5]

and fruity

nuances. nuances.[6][7]
undertones.[2]
Vapor Pressure 0.000457 0.003 0.00017 0.000491
@ 25°C (mmHg)  (estimated) (estimated)[8] (estimated)[9] (estimated)[10]

Tenacity on > 124 hours[2] Several weeks[4]
~192 hours ~40 hours[10]
Blotter [11] [5]
Boiling Point (°C) 370 277-278 320[3] 290[7]
) Modifier and
) Fine fragrances, Floral notes, S
Fine fragrances, fixative in floral,
_ floral fragrance R
cosmetics, B N fougere, and
o ) compositions stabilizer, UV
Applications detergents, fabric ) ) green
] (orchid, clover, absorber in N
softeners, air compositions;
honeysuckle), sunscreens.[13]
fresheners. . soaps,
fougeres.[2][12] [14]
detergents.[6]
Softer, greener
] tonality
Adds depth, Provides a
o o o compared to
diffusion, and sophisticated Excellent fixative )
Key ] N other salicylates
o warmth to floral floralcy with and modifier.[4] )
Characteristics ] with good
and amber balsamic [5] i
N tenacity and
compositions. warmth.[2]

alkaline stability.

[6]
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Experimental Protocols

To ensure objective and reproducible evaluation of fragrance ingredients, standardized
experimental protocols are crucial. Below are detailed methodologies for key performance
assessments in perfumery.

Sensory Analysis: Odor Profile and Intensity

Objective: To systematically evaluate and compare the olfactory characteristics of fragrance
materials.

Methodology:

o Panel Selection: A panel of at least 5-10 trained sensory analysts with demonstrated
olfactory acuity is selected.

e Sample Preparation:

o Prepare 10% dilutions of each salicylate in an odorless solvent (e.g., diethyl phthalate or
ethanol).

o Dip standard fragrance blotters (1 cm width) into each solution to a depth of 2 cm.
o Allow the solvent to evaporate for 60 seconds before evaluation.
» Evaluation Procedure:

Evaluations are conducted in a well-ventilated, odor-neutral room.

o

o Blotters are presented to panelists in a randomized and blind manner.

o Panelists evaluate the "top notes" (initial impression), "heart notes” (after 15-30 minutes),
and "base notes" (after 2-4 hours and again at 24 hours).

o Panelists rate the intensity of the odor on a labeled magnitude scale (LMS) from 0 (no
odor) to 10 (very strong).

o Panelists provide descriptive terms for the olfactory character at each time point.
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o Data Analysis:
o Mean intensity scores are calculated for each time point.

o Descriptive terms are compiled to create a comprehensive odor profile for each material.

Tenacity and Substantivity Evaluation

Objective: To measure the duration for which a fragrance material remains detectable on a
substrate.

Methodology:
e Substrate Preparation:

o For skin substantivity, apply 0.1 mL of the 10% fragrance solution to a designated area on
the forearm of a panelist.

o For fabric substantivity, apply 0.1 mL of the 10% fragrance solution to a standard 5x5 cm
cotton swatch.

o Evaluation Procedure:

o At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24, 48, 72, 96, 120, 144, 168, 192
hours), trained evaluators assess the odor intensity of the treated substrate.

o The evaluation is conducted in a controlled environment to minimize external olfactory
interference.

o The tenacity is recorded as the last time point at which the characteristic odor is still
clearly perceptible by a majority of the panel.

e Data Analysis:

o The average time of odor detection is calculated to determine the tenacity of each
material.

Stability Testing in a Cosmetic Base (e.g., Lotion)
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Objective: To assess the chemical and physical stability of a fragrance material within a
cosmetic formulation over time and under various conditions.

Methodology:
e Sample Preparation:
o Prepare a control batch of the unfragranced cosmetic base.

o Incorporate each salicylate into separate batches of the base at a typical concentration
(e.g., 0.5% wiw).

o Package the samples in the intended final packaging.
» Accelerated Stability Testing:
o Store samples under various stress conditions:
» Elevated temperature: 40°C and 50°C for 1, 2, and 3 months.
» Freeze-thaw cycles: Three cycles of 24 hours at -10°C followed by 24 hours at 25°C.
= Light exposure: Exposure to a controlled UV light source for a specified duration.
o Evaluation:
o At each time point, evaluate the samples for any changes in:
» Physical properties: Color, clarity, viscosity, and phase separation.

» Olfactory properties: Changes in odor profile and intensity compared to a control sample
stored at room temperature in the dark.

» Chemical properties (optional): pH and analysis by gas chromatography-mass
spectrometry (GC-MS) to identify any degradation products.

o Data Analysis:
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o Record all observations and compare them to the control sample. A rating system (e.g.,
good, fair, poor) can be used to summarize the stability of each fragrance in the base.

Visualizing Experimental Workflows and Logical
Relationships

To further clarify the experimental processes and decision-making in fragrance evaluation, the
following diagrams are provided.

Preparation
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Caption: Workflow for Tenacity and Substantivity Evaluation.

Caption: Decision Logic for Salicylate Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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